4-(6-Bromoquinolin-4-yl)morpholine
Cat. No. B1358191
M. Wt: 293.16 g/mol
InChI Key: LBFRLXVNPMYUKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]2[c:5]([Cl:12])[cH:6][cH:7][n:8][c:9]2[cH:10][cH:11]1.[CH2:13]1[CH2:14][O:15][CH2:16][CH2:17][NH:18]1>>[Br:1][c:2]1[cH:3][c:4]2[c:5]([N:18]3[CH2:13][CH2:14][O:15][CH2:16][CH2:17]3)[cH:6][cH:7][n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc2ccc(Br)cc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCN1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Brc1ccc2nccc(N3CCOCC3)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
